Cas no 917904-00-8 (3-[3-(3,4-Dihydro-2H-pyrrol-5-yl)phenoxy]propan-1-ol)

• Product Name: 3-[3-(3,4-Dihydro-2H-pyrrol-5-yl)phenoxy]propan-1-ol
• CAS No: 917904-00-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 782726
• Update Time: 2023-08-03

3-[3-(3,4-Dihydro-2H-pyrrol-5-yl)phenoxy]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[3-(3,4-dihydro-2H-pyrrol-5-yl)phenoxy]-
• 3-[3-(3,4-dihydro-2H-pyrrol-5-yl)phenoxy]propan-1-ol
• 3-[3-(3,4-Dihydro-2H-pyrrol-5-yl)phenoxy]propan-1-ol

• Inchi： 1S/C13H17NO2/c15-8-3-9-16-12-5-1-4-11(10-12)13-6-2-7-14-13/h1,4-5,10,15H,2-3,6-9H2
• InChI Key： IPSKQZDHKNNTOI-UHFFFAOYSA-N
• SMILES： O(CCCO)C1=CC=CC(=C1)C1CCCN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Topological Polar Surface Area: 41.8